(3R,4R,5R)-3,4,5-tris(Benzyloxy)tetrahydro-2H-pyran-2-ol

• Molecular Formula: C26H28O5
• Molecular Weight: 420.5 g/mol
• SMILES: C1C(C(C(C(O1)O)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• InChI: InChI=1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(19-31-26)28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25-,26?/m1/s1
• InChIKey: HTSKDJMXBBFKKG-NITSXXPLSA-N

Procurement Guide: (3R,4R,5R)-3,4,5-Tris(Benzyloxy)tetrahydro-2H-pyran-2-ol as a Key Chiral Intermediate

The compound (3R,4R,5R)-3,4,5-tris(Benzyloxy)tetrahydro-2H-pyran-2-ol (CAS 20787-21-7), also known as 2,3,4-tri-O-benzyl-D-ribopyranose, is a perbenzylated carbohydrate derivative with a molecular formula of C26H28O5 and a molecular weight of 420.5 g/mol . It features a tetrahydropyran ring with benzyl ether protecting groups at the 3, 4, and 5 positions, corresponding to the D-ribose stereochemical configuration . This compound serves primarily as a protected intermediate in the synthesis of complex carbohydrates, nucleoside analogues, and glycosylated natural products .

Chiral IdentityD-ribo (3R,4R,5R) configuration

Protecting GroupBenzyl ethers for orthogonal deprotection

Ring FormPyranose, resolved from furanose isomer

Why (3R,4R,5R)-3,4,5-Tris(Benzyloxy)tetrahydro-2H-pyran-2-ol Cannot Be Replaced by Other Perbenzylated Sugars

Generic substitution with other perbenzylated sugars (e.g., gluco-, galacto-, or xylopyranose congeners) or the corresponding furanose isomer is invalid due to the critical interplay of stereochemistry, anomeric configuration, and protecting group strategy. The specific (3R,4R,5R) stereochemistry dictates the downstream biological or chemical target's chiral environment, while the pyranose (vs. furanose) form determines reactivity and regioselective outcomes in glycosylation reactions [1]. Furthermore, the orthogonal stability of benzyl ethers compared to acyl (e.g., benzoyl, acetyl) protecting groups is a key process consideration, as benzyl ethers are stable under basic conditions but can be cleaved via hydrogenolysis, influencing overall synthetic route design and yield. These factors mean that even seemingly similar compounds cannot be exchanged without fundamentally altering synthetic feasibility, stereochemical outcome, or biological activity.

Stereochemical MismatchOther sugar configurations (e.g. gluco-, galacto-) alter downstream chiral outcomes and may not transfer to D-ribose pathways.

Ring Form InterchangeFuranose isomer yields different regioselectivity and cyclization products; pyranose form is essential for reported carbasugar routes.

Protecting Group IncompatibilityAcyl (Bz, Ac) esters lack the orthogonal stability of benzyl ethers under basic conditions; hydrogenolysis-based deprotection cannot be directly replaced.

• [1] Vasella, A., Wenger, R., & Waldvogel, E. (1994). Glycosylidene Carbenes. Part 17. Glycosidation of benzyl β-D- and β-L-ribopyranosides. Further evidence for the effect of stereoelectronic control on the regioselectivity of glycosidation. Helvetica Chimica Acta, 77(4), 993-1008. View Source

Quantitative Differentiation Guide for (3R,4R,5R)-3,4,5-Tris(Benzyloxy)tetrahydro-2H-pyran-2-ol

Stereochemical Purity: D-Ribo vs. L-Ribo and Other Pentopyranose Configurations

The target compound's specific (3R,4R,5R) configuration, corresponding to the D-ribose series, is non-negotiable for applications requiring this specific chirality, such as in the synthesis of biologically active nucleosides. While no direct comparative assay was identified for the compound itself, class-level inference dictates that the use of an L-ribose enantiomer (3S,4S,5S) would lead to a diastereomeric product with presumably different or absent biological activity [1]. The commercial specification of a minimum 97% purity ensures this stereochemical identity is maintained .

Stereochemical Purity

Class-level inference

D-ribo (3R,4R,5R), purity ≥97%

Enantiomeric identity specification for chiral synthesis

L-ribo enantiomer would produce opposite stereochemical outcomes

Evidence Dimension	Stereochemical configuration (chiral identity)
Target Compound Data	(3R,4R,5R) – D-ribo configuration, purity ≥97%
Comparator Or Baseline	(3S,4S,5S)-3,4,5-tris(Benzyloxy)tetrahydro-2H-pyran-2-ol (L-ribo configuration)
Quantified Difference	Enantiomeric; leads to opposite stereochemical outcomes in products. No quantitative activity difference is available for the protected intermediate itself.
Conditions	Comparative stereochemical analysis; commercial purity specification per vendor datasheet .

Why This Matters

For procurement, specifying the exact enantiomer is paramount as using the incorrect enantiomer will produce an undesired stereoisomer with potentially null biological or catalytic activity.

• [1] Vasella, A., Wenger, R., & Waldvogel, E. (1994). Glycosylidene Carbenes. Part 17. Glycosidation of benzyl β-D- and β-L-ribopyranosides. Further evidence for the effect of stereoelectronic control on the regioselectivity of glycosidation. Helvetica Chimica Acta, 77(4), 993-1008. View Source

Anomeric Form Specificity: Ribopyranose vs. Ribofuranose in Synthetic Routes

The compound's value as a synthetic intermediate is tied to its locked pyranose ring form. In a reported synthesis, the pyranose and furanose forms were explicitly resolved, with the pyranose form (target compound) serving as the precursor for further transformations including regioselective esterification or methylation, ultimately enabling the synthesis of (+)-Pericosine B, (+)-Pericosine C, and (+)-COTC . The furanose form (e.g., 2,3,5-tri-O-benzyl-D-ribofuranose) would lead to different cyclization products and regiochemical outcomes.

Anomeric Form

Supporting evidence

Pyranose form required for carbasugar pathway

Synthetic route compatibility: furanose leads to different scaffold

Resolved in total synthesis of pericosines and COTC

Evidence Dimension	Synthetic utility and product outcome
Target Compound Data	Pyranose form resolved and used in a 7-step sequence from D-ribose to carbasugar precursors
Comparator Or Baseline	D-ribofuranose form (separated during the same synthesis)
Quantified Difference	Qualitative difference: the pyranose form is required for the specific synthetic pathway; using the furanose form would produce a different structural scaffold. No comparative yield data is available for analogous steps.
Conditions	Total synthesis of pericosines and COTC from D-ribose, involving a tandem seleno-Michael/aldol reaction as the key step .

Why This Matters

Procurement of this specific ribopyranose form is compulsory for the described synthetic route; the furanose isomer is a different starting material leading to different final products.

Orthogonal Deprotection Strategy: Benzyl Ethers vs. Base-Labile Acyl Protecting Groups

A key differentiator for procurement is the benzyl ether protecting group strategy, which offers orthogonal deprotection compared to common base-labile acyl groups such as benzoyl (Bz) or acetyl (Ac). Benzyl ethers are stable under acidic and basic conditions but are cleaved under neutral hydrogenolysis (H2, Pd/C). This allows for selective deprotection in the presence of base-sensitive functionalities. Class-level knowledge indicates that glycosylation yields and α/β selectivities are significantly different between benzyl- and benzoyl-protected donors [1], though specific data for this compound are not available. For the target compound, a protocol described deprotection of benzyl ethers at -78°C to liberate the final hydroxylated products in satisfactory yields .

Protecting Group

Class-level inference

Benzyl ethers: hydrogenolysis deprotection

Orthogonal stability versus base-labile acyl groups

Compatibility with base-sensitive functional groups; yield data unavailable

Evidence Dimension	Deprotection orthogonality and synthetic compatibility
Target Compound Data	Benzyl ether groups. Deprotection is achieved via hydrogenolysis (neutral conditions) or at low temperatures (-78°C) .
Comparator Or Baseline	Benzoyl (Bz) or acetyl (Ac) esters, which require basic hydrolysis (e.g., NaOMe/MeOH).
Quantified Difference	Orthogonal stability profile. No quantitative yield comparison for identical substrates is available.
Conditions	General carbohydrate protecting group strategy; specific low-temperature benzyl deprotection protocol in the Pericosine synthesis .

Why This Matters

The choice of protecting group directly impacts the feasibility and efficiency of a multi-step synthesis. A benzyl-protected intermediate is essential when the target molecule contains base-sensitive functional groups.

• [1] Nature Communications. (2022). The epimerization-glycosylation reactions with large glycosyl donors. Figure 5 caption: Yields of α/β mixtures, Bn vs Bz comparison. View Source

Best-Fit Application Scenarios for (3R,4R,5R)-3,4,5-Tris(Benzyloxy)tetrahydro-2H-pyran-2-ol Procurement

Synthesis of D-Ribo-Configured Carbasugars and Cyclitols

This compound is ideally suited as a starting material for the synthesis of carbasugars, such as (+)-Pericosine B and C, which are natural products with antitumor activity. The synthetic route explicitly relies on the resolution of this specific pyranose form from its furanose isomer, and its subsequent regioselective transformation . Procurement of this protected intermediate allows researchers to bypass the initial multi-step protection and resolution process, saving significant time during the early stages of a total synthesis campaign.

Nucleoside Analogue Development Requiring Orthogonal Protection

In medicinal chemistry programs targeting novel nucleoside analogues, this benzyl-protected ribopyranose serves as a glycosyl donor precursor. The benzyl ether groups provide the necessary orthogonal stability for complex, multi-step syntheses where base-labile acyl protecting groups would be incompatible. The specific (3R,4R,5R) stereochemistry is identical to natural D-ribose, ensuring the final nucleoside analogue retains the correct chirality for biological target engagement .

Regioselective Glycosylation Method Development

The compound can be used as a model substrate for investigating stereoelectronic effects on glycosylation regioselectivity. Research on benzyl β-D- and β-L-ribopyranosides has provided evidence for stereoelectronic control during glycosidation, and this compound serves as a foundational building block for expanding such studies. The defined D-ribo configuration and pyranose form make it a suitable benchmark for comparison with other pentopyranose systems .

Synthesis of Glycosylated Natural Products and Bioactive Conjugates

This protected sugar is employed as an intermediate for the synthesis of C-glycosyl flavonoids (e.g., aspalathin, nothofagin) and other glycosylated natural products where the pyranose ring is retained in the final structure. Using a perbenzylated monomer ensures compatibility with Lewis-acid promoted coupling conditions, a common method for constructing these complex architectures .

Application

Selection Property

Validation Focus

Carbasugar and cyclitol synthetic studies

D-ribo pyranose chiral intermediate with orthogonal benzyl protection

Stereochemical fidelity in total synthesis; regioselective transformation compatibility

Nucleoside analogue synthetic research

Benzyl ether orthogonal stability for multi-step sequences

Compatibility with base-sensitive intermediate protection; D-ribo chirality retention

Glycosylation regioselectivity studies

Pyranose form and defined D-ribo configuration as benchmark substrate

Stereoelectronic effect benchmarking; comparison with other pentopyranose systems

Glycosylated natural product synthesis

Perbenzylated monomer compatible with Lewis-acid coupling conditions

Coupling efficiency and stereochemical integrity in C-glycosyl flavonoid assembly